4-(cyclopentanecarboxamido)-N-(2-(methylsulfonamido)ethyl)benzamide

• IUPAC Name: 4-(cyclopentanecarbonylamino)-N-[2-(methanesulfonamido)ethyl]benzamide
• InChI: InChI=1S/C16H23N3O4S/c1-24(22,23)18-11-10-17-15(20)13-6-8-14(9-7-13)19-16(21)12-4-2-3-5-12/h6-9,12,18H,2-5,10-11H2,1H3,(H,17,20)(H,19,21)
• InChI Key: QSIOWBPUFRFCKG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCCNC(=O)C1=CC=C(C=C1)NC(=O)C2CCCC2
• Molecular Formula: C16H23N3O4S
• Molecular Weight: 353.4 g/mol

Description

4-(cyclopentanecarboxamido)-N-(2-(methylsulfonamido)ethyl)benzamide, also known as CP-690,550, is a compound that has been developed as a potent and selective inhibitor of Janus kinase 3 (JAK3). JAK3 is a tyrosine kinase that plays a critical role in the signaling pathways of cytokines, which are involved in the regulation of immune responses. CP-690,550 has been studied extensively for its potential use in the treatment of autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Scientific Research Applications

Enzyme Inhibition

Sulfonamides, such as those studied by Supuran et al. (2013) and Ulus et al. (2013), have been explored for their inhibitory activity against carbonic anhydrases. These enzymes are crucial for various physiological processes, and inhibitors can have therapeutic applications in conditions like glaucoma, epilepsy, and certain types of edema.

Antimicrobial Activity

Compounds featuring sulfonamide groups have been researched for their potential antimicrobial properties. For instance, Mokhtari et al. (2014) designed azo reactive dyes with sulfonamide groups that exhibited both antibacterial and insect-repellent activities Mokhtari, Shams‐Nateri, & Ferdosi (2014). Such compounds could be useful in creating materials with built-in resistance to microbial growth and insect infestation.

Anticancer Research

Sulfonamide derivatives have been synthesized and evaluated for their anticancer activities. Halawa et al. (2020) investigated a series of heterocyclic compounds with a sulfonamide moiety, finding some to exhibit potent antiproliferative effects on different human cancer cell lines Halawa, Elgammal, Hassan, Hassan, Nassar, Ebrahim, Mehany, & El-Agrody (2020). This suggests potential applications in developing new anticancer agents.

Material Sciences

Research into sulfonamide-containing compounds extends into material sciences, where they are used to modify the properties of polymers and dyes. For example, innovative reactive dyes incorporating sulfonamide groups have been developed for their simultaneous insect-repellent and anti-bacterial properties, offering applications in textiles Mokhtari et al. (2014).